N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2-(1H-indol-3-yl)acetamide

• IUPAC Name: 2-(1H-indol-3-yl)-N-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C20H20N6O/c27-20(13-15-14-23-17-6-2-1-5-16(15)17)22-10-9-21-18-7-8-19(25-24-18)26-11-3-4-12-26/h1-8,11-12,14,23H,9-10,13H2,(H,21,24)(H,22,27)
• InChI Key: HAUKNKASESXREJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(=O)NCCNC3=NN=C(C=C3)N4C=CC=C4
• Molecular Formula: C20H20N6O
• Molecular Weight: 360.4 g/mol

Description

N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2-(1H-indol-3-yl)acetamide, also known as CPI-613, is a novel anticancer agent that has shown promising results in preclinical and clinical studies. It is a small molecule that targets the mitochondrial tricarboxylic acid (TCA) cycle, which is essential for energy production in cancer cells. CPI-613 has been found to induce selective apoptosis in cancer cells while sparing healthy cells, making it a potentially effective treatment for various types of cancer.

Scientific Research Applications

Antiallergic Potential

A study conducted by Menciu et al. (1999) in the "Journal of Medicinal Chemistry" explored N-(pyridin-4-yl)-(indol-3-yl)alkylamides, which are structurally related to N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2-(1H-indol-3-yl)acetamide. These compounds were synthesized in pursuit of new antiallergic agents. Through variations in the indole substituents and the alkanoic chain length, potent compounds were identified, exhibiting significant antiallergic properties (Cecilia Menciu et al., 1999).

Antioxidant Activity

R. Zaki et al. (2017) in "Synthetic Communications" investigated derivatives of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine, sharing a pyrrol-1-yl component with the compound . These derivatives demonstrated notable antioxidant activities, suggesting potential applications in combating oxidative stress (R. Zaki et al., 2017).

Coordination Complexes and Antioxidant Properties

A study by Chkirate et al. (2019) in the "Journal of Inorganic Biochemistry" discussed the synthesis of pyrazole-acetamide derivatives, akin to the compound in focus. These derivatives were used to create Co(II) and Cu(II) coordination complexes. Notably, these complexes, along with the ligands, showed significant antioxidant activity, highlighting their potential in biochemical applications (K. Chkirate et al., 2019).

Synthesis and Biological Activity in Heterocycles

A study on the synthesis and insecticidal assessment of various heterocycles, including pyrroles and pyridazines, by A. Fadda et al. (2017) in "RSC Advances," showcases the versatility of these compounds. The investigation into their use as insecticidal agents implies broader applications in pest control and agriculture (A. Fadda et al., 2017).